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Compound of Interest

Compound Name: 8-Ethylthiocaffeine

Cat. No.: B13760559

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This guide provides essential, immediate safety
and logistical information for handling 8-Ethylthiocaffeine, including operational and disposal

plans.

Personal Protective Equipment (PPE)

When handling 8-Ethylthiocaffeine, a comprehensive approach to personal protective
equipment is critical to minimize exposure and ensure personal safety. The following table
summarizes the recommended PPE.
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Body Part

Required PPE

Specifications and Best
Practices

Hands

Double Nitrile Gloves

Wear two pairs of gloves. The
inner glove should be tucked
under the cuff of the lab coat,
and the outer glove should
extend over the cuff. Change
gloves immediately if
contaminated, torn, or
punctured. Regularly change
outer gloves, at a minimum
hourly.[1]

Body

Chemical-Resistant Lab Coat

or Gown

A disposable, low-permeability
fabric gown with a solid front,
long sleeves, and tight-fitting
cuffs is required.[1] Gowns
should be changed
immediately after a spill or

every two to three hours.[2]

Eyes

Safety Goggles or Face Shield

Chemical splash goggles are
mandatory. A face shield
should be worn in situations

with a higher risk of splashes.

[2]

Respiratory

Respirator (as needed)

Use a NIOSH-approved
respirator, such as an N95,
especially when handling the
powder outside of a certified
chemical fume hood or in case

of a spill.[2]

Feet

Closed-Toed Shoes

Chemical-resistant, closed-
toed shoes are required in the

laboratory.
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Quantitative Data Summary

While a specific Safety Data Sheet (SDS) for 8-Ethylthiocaffeine is not readily available, data
for the parent compound, caffeine, can provide some context. It is crucial to handle 8-
Ethylthiocaffeine with a higher degree of caution due to the introduction of the ethylthio group,
which may alter its toxicological profile.

Acute Toxicity
Molecular Hazard
Compound CAS Number (Oral LD50,
Formula Statements
rat)
) H302: Harmful if
Caffeine 58-08-2 CsH10N4O2 192 mg/kg[3]
swallowed[3]
Handle as a
8- ] Data not potentially
] ] Not available C10H14N40OS ]
Ethylthiocaffeine available hazardous
substance.

Note: The absence of specific toxicity data for 8-Ethylthiocaffeine necessitates treating it as a
compound of unknown toxicity. All handling procedures should reflect this higher level of
caution.

Operational Plan: Step-by-Step Guidance

A systematic approach to handling 8-Ethylthiocaffeine is essential for safety and experimental
integrity.

Preparation and Handling

e Pre-Handling Check: Before starting any work, ensure that the chemical fume hood is
certified and functioning correctly. Verify that all necessary PPE is available and in good
condition. Locate the nearest safety shower and eyewash station.

e Weighing and Aliquoting: All handling of solid 8-Ethylthiocaffeine must be conducted within
a certified chemical fume hood to prevent inhalation of the powder. Use appropriate tools for
transfer, and minimize the creation of dust.
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e Solution Preparation: When preparing solutions, slowly add the solid to the solvent to avoid
splashing. Ensure the container is appropriately labeled with the chemical name,
concentration, date, and your initials.

o Experimental Use: Keep all containers with 8-Ethylthiocaffeine sealed when not in use.
Work within the fume hood whenever possible.

Spill Management

e Minor Spill (in fume hood):

o Alert others in the immediate area.

o Wear appropriate PPE (double gloves, lab coat, goggles).

o Absorb the spill with an inert material (e.g., vermiculite, sand).

o Collect the absorbed material into a labeled hazardous waste container.

o Clean the spill area with an appropriate solvent and then with soap and water.
e Major Spill (outside fume hood):

Evacuate the immediate area.

o

[¢]

Alert your supervisor and the institutional safety office.

o

Prevent others from entering the area.

If trained and equipped, follow institutional procedures for hazardous spill cleanup, which

[e]

may require respiratory protection.

Disposal Plan

Proper disposal of 8-Ethylthiocaffeine and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Waste Segregation:
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o Solid Waste: Collect unused 8-Ethylthiocaffeine powder and any contaminated solids
(e.g., weigh boats, contaminated paper towels) in a dedicated, clearly labeled hazardous
waste container.

o Liquid Waste: Collect all solutions containing 8-Ethylthiocaffeine in a compatible, sealed,
and clearly labeled hazardous waste container. Do not mix with other waste streams
unless permitted by your institution's waste management guidelines.

o Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in
a designated sharps container.

o Container Labeling: All waste containers must be labeled with "Hazardous Waste," the full
chemical name ("8-Ethylthiocaffeine"), and the approximate concentration and quantity.

o Storage: Store waste containers in a designated satellite accumulation area, within
secondary containment, and away from incompatible materials.

» Pickup and Disposal: Follow your institution's procedures for requesting hazardous waste
pickup.[4]

Workflow and Logical Relationships

The following diagram illustrates the key decision points and procedural flow for the safe
handling of 8-Ethylthiocaffeine.
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Start: Handling 8-Ethylthiocaffeine

l
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(Fume Hood, PPE, Safety Stations)

Handling in Fume Hood
(Weighing, Solution Prep)

Spill Occurs?

Yes, Minor

Minor Spill Cleanup
(In Fume Hood)

Major Spill Response
(SYEIECHA )

Waste Generation

Waste Segregation
(Solid, Liquid, Sharps)

Labeling Waste Containers

Store in Satellite Accumulation Area

Request Waste Pickup

End of Procedure

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of 8-Ethylthiocaffeine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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